3-Chloro-5-(4-chloro-2-methylphenyl)phenol

• IUPAC Name: 3-chloro-5-(4-chloro-2-methylphenyl)phenol
• InChI: InChI=1S/C13H10Cl2O/c1-8-4-10(14)2-3-13(8)9-5-11(15)7-12(16)6-9/h2-7,16H,1H3
• InChI Key: OAXUUYHZJHSTIS-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)Cl)C2=CC(=CC(=C2)Cl)O
• Molecular Formula: C13H10Cl2O
• DSSTOX Substance ID: DTXSID80686008
• Molecular Weight: 253.12 g/mol
• CAS No.: 1261920-76-6

Description

3-Chloro-5-(4-chloro-2-methylphenyl)phenol is an organic compound with the molecular formula C13H10Cl2O. This compound is known for its antimicrobial properties and has been used in various fields of research and industry due to its unique chemical structure and properties.

Preparation Methods

Synthetic Routes and Reaction Conditions

One common method for synthesizing 3-Chloro-5-(4-chloro-2-methylphenyl)phenol involves the Suzuki–Miyaura coupling reaction. This reaction is a widely-applied transition metal-catalyzed carbon–carbon bond-forming reaction. The process involves the coupling of an aryl halide with an organoboron compound in the presence of a palladium catalyst and a base .

Industrial Production Methods

Industrial production of 3-Chloro-5-(4-chloro-2-methylphenyl)phenol typically involves large-scale Suzuki–Miyaura coupling reactions under optimized conditions to ensure high yield and purity. The reaction conditions are carefully controlled to maintain the stability of the reactants and the catalyst.

Chemical Reactions Analysis

Types of Reactions

3-Chloro-5-(4-chloro-2-methylphenyl)phenol undergoes various types of chemical reactions, including:

Oxidation: The compound can be oxidized to form quinones.

Reduction: Reduction reactions can convert the compound into different phenolic derivatives.

Substitution: The compound can undergo nucleophilic aromatic substitution reactions, where the chlorine atoms can be replaced by other nucleophiles.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as sodium borohydride and lithium aluminum hydride are commonly used.

Substitution: Nucleophiles like hydroxide ions, amines, and thiols are used in substitution reactions.

Major Products Formed

Oxidation: Quinones and other oxidized phenolic compounds.

Reduction: Various phenolic derivatives.

Substitution: Substituted phenols with different functional groups.

Scientific Research Applications

3-Chloro-5-(4-chloro-2-methylphenyl)phenol has several scientific research applications:

Chemistry: Used as a building block for synthesizing more complex organic molecules.

Biology: Studied for its antimicrobial properties and potential use in developing new antibiotics.

Medicine: Investigated for its potential therapeutic effects and as a precursor for drug development.

Industry: Utilized in the production of antimicrobial coatings and materials.

Mechanism of Action

The antimicrobial activity of 3-Chloro-5-(4-chloro-2-methylphenyl)phenol is primarily due to its ability to disrupt the cell membranes of microorganisms. The compound interacts with the lipid bilayer, causing increased permeability and leakage of cellular contents, ultimately leading to cell death.

Comparison with Similar Compounds

Similar Compounds

4-Chloro-2-methylphenol: Another chlorinated phenol with similar antimicrobial properties.

2-Chloro-5-methylphenol: Known for its use in the synthesis of other organic compounds.

Uniqueness

3-Chloro-5-(4-chloro-2-methylphenyl)phenol is unique due to its specific substitution pattern, which enhances its antimicrobial activity compared to other chlorinated phenols. The presence of two chlorine atoms and a methyl group in specific positions on the phenol ring contributes to its distinct chemical and biological properties.